Cas no 2172233-67-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
• CAS No: 2172233-67-7
• MF: C₂₅H₂₀F₂N₂O₅
• MW: 466.433513641357
• CID: 6181257
• PubChem ID: 165483897
• Update Time: 2025-05-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
• EN300-1480271
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid
• 2172233-67-7

• Inchi： 1S/C25H20F2N2O5/c26-25(27,23(32)29-16-11-9-15(10-12-16)22(30)31)14-28-24(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21H,13-14H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： KSSWOEFRLKHZAO-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C(=O)O)=CC=1)=O)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 466.13402807g/mol
• Monoisotopic Mass: 466.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS: 2172233-67-7)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS: 2172233-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanamide and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key findings from recent research is the role of this compound in enhancing the stability and bioavailability of peptide-based drugs. The presence of the difluoropropanamide moiety has been shown to improve metabolic stability, reducing susceptibility to enzymatic degradation. Additionally, the Fmoc group facilitates efficient solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers developing next-generation biologics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid in the synthesis of protease-resistant peptide inhibitors. The study highlighted its ability to form stable amide bonds, which are crucial for maintaining the structural integrity of therapeutic peptides under physiological conditions. These findings open new avenues for the development of orally bioavailable peptide drugs, addressing a long-standing challenge in the field.

Another notable application of this compound is in the field of targeted cancer therapy. A recent preprint on bioRxiv detailed its incorporation into antibody-drug conjugates (ADCs), where it served as a linker between the antibody and the cytotoxic payload. The difluoropropanamide group was found to enhance the stability of the linker in circulation, thereby improving the therapeutic index of the ADC. This research underscores the potential of CAS: 2172233-67-7 in advancing precision medicine approaches.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A 2024 report in Organic Process Research & Development discussed optimization strategies for its production, emphasizing the need for cost-effective and environmentally friendly synthetic routes. The report also highlighted the importance of rigorous analytical methods to ensure the purity and consistency of batches, which is critical for its use in pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid in other areas, such as neurodegenerative disease therapeutics and antimicrobial agents. Its unique chemical properties make it a versatile scaffold for designing molecules with tailored biological activities. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between chemical synthesis and biological efficacy.